(3R*,4R*)-3-cyclopropyl-1-[4-(dimethylamino)-5-fluoropyrimidin-2-yl]-4-methylpyrrolidin-3-ol

• IUPAC Name: (3R,4R)-3-cyclopropyl-1-[4-(dimethylamino)-5-fluoropyrimidin-2-yl]-4-methylpyrrolidin-3-ol
• InChI: InChI=1S/C14H21FN4O/c1-9-7-19(8-14(9,20)10-4-5-10)13-16-6-11(15)12(17-13)18(2)3/h6,9-10,20H,4-5,7-8H2,1-3H3/t9-,14+/m1/s1
• InChI Key: BDGXZCDUXZGHGK-OTYXRUKQSA-N
• Canonical SMILES: CC1CN(CC1(C2CC2)O)C3=NC=C(C(=N3)N(C)C)F
• Isomeric SMILES: C[C@@H]1CN(C[C@]1(C2CC2)O)C3=NC=C(C(=N3)N(C)C)F
• Molecular Formula: C14H21FN4O
• Molecular Weight: 280.34 g/mol

Description

(3R*,4R*)-3-cyclopropyl-1-[4-(dimethylamino)-5-fluoropyrimidin-2-yl]-4-methylpyrrolidin-3-ol is a useful research compound. Its molecular formula is C14H21FN4O and its molecular weight is 280.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 280.16993947 g/mol and the complexity rating of the compound is 365. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Relationships

• Synthesis Techniques

  Novel synthesis techniques for compounds structurally related to (3R*,4R*)-3-cyclopropyl-1-[4-(dimethylamino)-5-fluoropyrimidin-2-yl]-4-methylpyrrolidin-3-ol have been developed, contributing to advancements in medicinal chemistry. For example, a study discussed the synthesis of fluorinated compounds with potent antibacterial activity against Gram-positive pathogens, including resistant strains like MRSA, PRSP, and VRE (Inagaki et al., 2003).

• Structural Activity Relationships (SAR)

  Research has been conducted to understand the structure-activity relationships of these compounds, leading to the discovery of molecules with significant antibacterial and antitumor properties (Tomita et al., 2002).

Antimicrobial and Antitumor Applications

• Antibacterial Properties

  Several studies have demonstrated the potent antibacterial activity of compounds related to this compound. This includes efficacy against Gram-positive bacteria, making them promising candidates for treating resistant bacterial infections (Bouzard et al., 1992).

• Antitumor Effects

  Some derivatives have shown promise as antitumor agents. For instance, certain 1,7-disubstituted-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids, structurally similar to the compound , exhibited cytotoxic activity against various tumor cell lines, suggesting potential in cancer treatment (Tomita et al., 2002).

Novel Mechanisms of Action

• Unique Tubulin Inhibition: Research on related triazolopyrimidines showed a unique mechanism of action by promoting tubulin polymerization, distinct from other tubulin-targeting drugs. This opens up new avenues for drug development in cancer therapy (Zhang et al., 2007).